(E)-3-(furan-2-yl)-1-(1,9-dioxa-4-azaspiro[5.5]undecan-4-yl)prop-2-en-1-one

• IUPAC Name: (E)-1-(1,9-dioxa-4-azaspiro[5.5]undecan-4-yl)-3-(furan-2-yl)prop-2-en-1-one
• InChI: InChI=1S/C15H19NO4/c17-14(4-3-13-2-1-8-19-13)16-7-11-20-15(12-16)5-9-18-10-6-15/h1-4,8H,5-7,9-12H2/b4-3+
• InChI Key: XMKZYOIPSBEGSD-ONEGZZNKSA-N
• Canonical SMILES: C1COCCC12CN(CCO2)C(=O)C=CC3=CC=CO3
• Isomeric SMILES: C1COCCC12CN(CCO2)C(=O)/C=C/C3=CC=CO3
• Molecular Formula: C15H19NO4
• Molecular Weight: 277.31 g/mol

Description

(E)-3-(furan-2-yl)-1-(1,9-dioxa-4-azaspiro[5.5]undecan-4-yl)prop-2-en-1-one is a synthetic compound that has gained significant attention in the scientific community due to its potential applications in various fields. 5]undecan-4-yl)prop-2-en-1-one.

Scientific Research Applications

Pheromone Research and Biological Activity

One significant application involves the study of compounds related to 1,7-Dioxaspiro[5.5]undecane derivatives, which have been investigated for their sex-specific activity, notably in the context of the olive fruit fly (Dacus oleae). These compounds are crucial in understanding insect behavior and developing environmentally friendly pest control methods (Haniotakis et al., 1986).

Pharmaceutical Research

Spiroundecane derivatives, including those with furan moieties, have been synthesized and studied for their potential as HIV-1 integrase inhibitors. This research offers insights into novel chemotypes for therapeutic agents, indicating the broader implications of studying such compounds in drug discovery and development (Shults et al., 2007).

Synthesis and Chemical Transformations

Research into the synthesis and partial transformation of compounds with structural similarities to "(E)-3-(furan-2-yl)-1-(1,9-dioxa-4-azaspiro[5.5]undecan-4-yl)prop-2-en-1-one" provides valuable insights into organic synthesis strategies. This includes innovative approaches for creating dioxaspiro and azaspiro compounds, which are key structural motifs in many natural products and synthetic materials (Wang et al., 1994).

Material Science and Stabilization

The study of tetraoxaspiro[5.5]undecane derivatives in the context of food contact materials highlights their utility as stabilizers. This application demonstrates the potential of such compounds in improving the durability and safety of polymers used in packaging, thereby extending the shelf life of food products (Flavourings, 2012).